Cas no 1171712-33-6 (5-Methyl-3-nitro-1-propyl-1H-pyrazole)

5-Methyl-3-nitro-1-propyl-1H-pyrazole structure

1171712-33-6 structure

Product Name:5-Methyl-3-nitro-1-propyl-1H-pyrazole

CAS No:1171712-33-6

MF:C₇H₁₁N₃O₂

MW:169.181141138077

MDL:MFCD09701587

CID:3158999

PubChem ID:25247700

Update Time:2025-04-21

5-Methyl-3-nitro-1-propyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-3-nitro-1-propyl-1H-pyrazole
- AKOS015922555
- STK351961
- 5-methyl-3-nitro-1-propylpyrazole
- CS-0297793
- AKOS005168049
- 1171712-33-6
- EN300-231488
- MDL： MFCD09701587
- Inchi： 1S/C7H11N3O2/c1-3-4-9-6(2)5-7(8-9)10(11)12/h5H,3-4H2,1-2H3
- InChI Key： NHDZBRMEWXKZKH-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(C)N(CCC)N=1)=O

Computed Properties

Exact Mass: 169.085126602Da
Monoisotopic Mass: 169.085126602Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 63.6Å²

5-Methyl-3-nitro-1-propyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB551746-100 mg	5-Methyl-3-nitro-1-propyl-1H-pyrazole; .	1171712-33-6		100MG	€220.50	2022-03-01
abcr	AB551746-250 mg	5-Methyl-3-nitro-1-propyl-1H-pyrazole; .	1171712-33-6		250MG	€257.30	2022-03-01
abcr	AB551746-1 g	5-Methyl-3-nitro-1-propyl-1H-pyrazole; .	1171712-33-6		1g	€442.40	2022-03-01
abcr	AB551746-5 g	5-Methyl-3-nitro-1-propyl-1H-pyrazole; .	1171712-33-6		5g	€1,082.80	2022-03-01
Enamine	EN300-231488-0.05g	5-methyl-3-nitro-1-propyl-1H-pyrazole	1171712-33-6	95%	0.05g	$69.0	2024-06-20
Enamine	EN300-231488-0.1g	5-methyl-3-nitro-1-propyl-1H-pyrazole	1171712-33-6	95%	0.1g	$105.0	2024-06-20
Enamine	EN300-231488-0.25g	5-methyl-3-nitro-1-propyl-1H-pyrazole	1171712-33-6	95%	0.25g	$149.0	2024-06-20
Enamine	EN300-231488-0.5g	5-methyl-3-nitro-1-propyl-1H-pyrazole	1171712-33-6	95%	0.5g	$284.0	2024-06-20
Enamine	EN300-231488-1.0g	5-methyl-3-nitro-1-propyl-1H-pyrazole	1171712-33-6	95%	1.0g	$385.0	2024-06-20
Enamine	EN300-231488-2.5g	5-methyl-3-nitro-1-propyl-1H-pyrazole	1171712-33-6	95%	2.5g	$754.0	2024-06-20

5-Methyl-3-nitro-1-propyl-1H-pyrazole Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279

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